Cas no 89651-82-1 (Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-)

• Product Name: Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-
• CAS No: 89651-82-1
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 593340
• PubChem ID: 13221906
• Update Time: 2025-04-19

Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-
• (2-bromo-4-methoxyphenyl)-(2,5-dimethylphenyl)methanone
• (2-Bromo-4-methoxyphenyl)(2,5-dimethylphenyl)methanone
• AKOS005912415
• 89651-82-1
• DTXSID00529509

• Inchi： 1S/C16H15BrO2/c1-10-4-5-11(2)14(8-10)16(18)13-7-6-12(19-3)9-15(13)17/h4-9H,1-3H3
• InChI Key： RKYWTNJLMJZFTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C1C=C(C)C=CC=1C)=O)OC

Computed Properties

• Exact Mass: 318.02554g/mol
• Monoisotopic Mass: 318.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų